Cas no 264903-85-7 (1-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-, phenylmethyl ester)

• Product Name: 1-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-, phenylmethyl ester
• CAS No: 264903-85-7
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 1430658
• PubChem ID: 69559655
• Update Time: 2025-10-08

1-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-, phenylmethyl ester
• SCHEMBL5768608
• A1-19940
• EN300-4453874
• AM100596
• DB-229924
• 264903-85-7
• benzyl 3-(2-hydroxyethyl)pyrrolidine-1-carboxylate

• Inchi： 1S/C14H19NO3/c16-9-7-12-6-8-15(10-12)14(17)18-11-13-4-2-1-3-5-13/h1-5,12,16H,6-11H2
• InChI Key： XLFQYNRXWHHTIK-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CCO)C1)=O

Computed Properties

• Exact Mass: 249.13657
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• PSA: 49.77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on 1-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-, phenylmethyl ester

Introduction to 1-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-, phenylmethyl ester (CAS No. 264903-85-7) and Its Emerging Applications in Chemical Biology

The compound 1-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-, phenylmethyl ester, identified by the CAS number 264903-85-7, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their structural versatility and biological activity. The presence of both pyrrolidine and phenylmethyl ester moieties in its molecular framework endows it with unique chemical properties that make it a valuable scaffold for drug discovery and mechanistic studies.

In recent years, the field of medicinal chemistry has seen a surge in the exploration of pyrrolidine-based scaffolds, owing to their ability to mimic natural bioactive molecules and interact with biological targets in a highly specific manner. The 1-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-, phenylmethyl ester structure combines the advantageous features of a pyrrolidine ring, which is known for its role in stabilizing pharmacophores, with a phenylmethyl ester group that enhances lipophilicity and metabolic stability. These attributes have positioned this compound as a promising candidate for further investigation in various therapeutic areas.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The hydroxyethyl substituent at the 3-position of the pyrrolidine ring provides a versatile handle for further functionalization, allowing chemists to explore diverse chemical modifications. This flexibility is particularly valuable in drug development pipelines, where rapid iteration and optimization are often required to achieve desired pharmacological profiles.

Recent advancements in computational chemistry and machine learning have enabled more efficient screening of molecular libraries, including derivatives like 1-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-, phenylmethyl ester. These computational tools have been instrumental in predicting binding affinities and identifying potential drug candidates with high precision. Studies have demonstrated that molecules incorporating pyrrolidine motifs often exhibit strong interactions with enzymes and receptors involved in critical biological pathways. For instance, virtual screening campaigns have highlighted the 1-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-, phenylmethyl ester as a promising lead for further development against targets such as kinases and G protein-coupled receptors (GPCRs).

The phenylmethyl ester moiety in this compound also contributes to its pharmacological interest by enhancing solubility and bioavailability. This feature is particularly important for oral formulations, where poor solubility can significantly limit therapeutic efficacy. Additionally, the ester group can be hydrolyzed under physiological conditions to release free carboxylic acid functionalities, which may modulate biological activity through protonation or interaction with carboxylate-binding sites.

In vitro studies have begun to unravel the mechanistic potential of 1-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-, phenylmethyl ester. Initial investigations suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. The pyrrolidine ring is known to be a privileged scaffold in anti-inflammatory drug discovery, with several marketed drugs featuring similar structural motifs. By leveraging these structural features, researchers aim to develop novel therapeutics that can modulate inflammatory responses without excessive side effects.

Furthermore, the hydroxyethyl substituent presents an opportunity for prodrug design. Prodrugs are designed to improve pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). In this context, 1-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-, phenylmethyl ester could serve as a precursor for prodrug formulations that release active metabolites at targeted sites within the body. This approach has shown promise in enhancing drug delivery systems and improving therapeutic outcomes.

The integration of synthetic organic chemistry with biocatalysis has also opened new avenues for exploring derivatives like 1-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-, phenylmethyl ester. Enzymatic methods offer sustainable routes for constructing complex molecular architectures while minimizing waste generation. For example, biocatalytic strategies have been employed to introduce chiral centers at specific positions within the pyrrolidine framework, enhancing enantiopurity—a critical factor in pharmaceutical development.

Looking ahead, the future research directions for 1-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-, phenylmethyl ester are multifaceted. Continued exploration of its biological activity through high-throughput screening (HTS) will be essential to identify novel therapeutic applications. Additionally, structural modifications guided by computational modeling could yield analogs with improved potency and selectivity. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into tangible clinical benefits.

The growing emphasis on precision medicine also underscores the importance of compounds like 1-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-phenylmethyl ester (CAS No. 264903-85-7) in addressing individual patient needs. By understanding how variations in molecular structure influence biological responses, researchers can develop personalized therapies tailored to specific genetic or pathological profiles. This approach aligns well with broader trends in drug development toward more targeted and effective interventions.

In conclusion,1-Pyrrolidinecarboxylic acid, 3-(2-hydroxyethyl)-, phenylmethyl ester represents a structurally intriguing compound with significant potential across multiple domains of chemical biology and pharmaceutical research. Its unique combination of chemical features positions it as a valuable scaffold for drug discovery efforts aimed at addressing unmet medical needs. As our understanding of molecular interactions continues to evolve through interdisciplinary collaboration,this compound is poised to play an increasingly important role in shaping future therapeutic strategies.